2-(1H-benzimidazol-2-ylthio)-N-isobutylacetamide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C13H17N3OS/c1-9(2)7-14-12(17)8-18-13-15-10-5-3-4-6-11(10)16-13/h3-6,9H,7-8H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key: TVJFGRDQFYNYMP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CSC1=NC2=CC=CC=C2N1
• Molecular Formula: C13H17N3OS
• Molecular Weight: 263.36 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a common motif in many pharmaceuticals and therapeutic drugs due to its interaction with various biological targets.

Synthesis Analysis

Benzimidazole derivatives can be synthesized through various methods. One common method involves the reaction of o-phenylenediamine with carboxylic acids in the presence of a condensing agent.

Molecular Structure Analysis

The benzimidazole ring system is planar and aromatic, capable of participating in pi stacking interactions. It features two nitrogen atoms, making it a versatile scaffold for binding to various biological targets.

Chemical Reactions Analysis

Benzimidazole derivatives can undergo various chemical reactions, particularly at the nitrogen atoms, to form a wide range of compounds with potential biological activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can vary widely depending on their substitution patterns. In general, these compounds are stable and can exhibit a range of polarities.

Scientific Research Applications

Anticancer Activity

Antimicrobial Properties

Metal Ion Chelation

Anti-inflammatory Properties

Photophysical Properties

Organic Synthesis

Sigma-AldrichMicrowave Induced Efficient SynthesisBenchchem

Mechanism of Action

Target of Action

The primary target of 2-(1H-benzimidazol-2-ylthio)-N-isobutylacetamide is human glucokinase (GK) . GK is a cytosolic enzyme primarily expressed in pancreatic β-cells and liver hepatocytes, playing a crucial role in glucose metabolism .

Mode of Action

The compound acts as an allosteric activator of human glucokinase . Allosteric activators bind to a site other than the active site of an enzyme, inducing a conformational change that enhances the enzyme’s activity. In this case, 2-(1H-benzimidazol-2-ylthio)-N-isobutylacetamide increases the catalytic action of GK .

Biochemical Pathways

The activation of GK by 2-(1H-benzimidazol-2-ylthio)-N-isobutylacetamide enhances the conversion of glucose to glucose-6-phosphate, a critical step in the glycolysis pathway . This increased activity can lead to downstream effects such as enhanced glucose uptake and utilization, potentially beneficial in conditions like type-2 diabetes .

Result of Action

The activation of GK by 2-(1H-benzimidazol-2-ylthio)-N-isobutylacetamide can lead to enhanced glucose metabolism . This could potentially lower blood glucose levels, making it a potential therapeutic agent for conditions like type-2 diabetes .

Safety and Hazards

Like all chemicals, benzimidazole derivatives should be handled with care. The specific safety and hazard information would depend on the particular compound.

Future Directions

Benzimidazole derivatives continue to be a focus of research due to their wide range of biological activities. Future research will likely continue to explore the synthesis of new benzimidazole derivatives and their potential applications, particularly in the field of medicinal chemistry.